Cas no 2293422-02-1 (1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone)
1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone
-
- Inchi: 1S/C10H9FO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5H,3-4,6H2
- InChI Key: RHFHRADCXNQMKK-UHFFFAOYSA-N
- SMILES: C(C1=CC=C2OCCOC2=C1)(=O)CF
1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5801260-0.05g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 0.05g |
$162.0 | 2023-07-07 | |
| Enamine | EN300-5801260-0.1g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 0.1g |
$241.0 | 2023-07-07 | |
| Enamine | EN300-5801260-0.25g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 0.25g |
$347.0 | 2023-07-07 | |
| Enamine | EN300-5801260-0.5g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 0.5g |
$546.0 | 2023-07-07 | |
| Enamine | EN300-5801260-1.0g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 1.0g |
$699.0 | 2023-07-07 | |
| Enamine | EN300-5801260-2.5g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 2.5g |
$1370.0 | 2023-07-07 | |
| Enamine | EN300-5801260-5.0g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 5.0g |
$2028.0 | 2023-07-07 | |
| Enamine | EN300-5801260-10.0g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 10.0g |
$3007.0 | 2023-07-07 | |
| Aaron | AR027VYZ-50mg |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 50mg |
$248.00 | 2025-02-15 | |
| Aaron | AR027VYZ-100mg |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluoroethan-1-one |
2293422-02-1 | 94% | 100mg |
$357.00 | 2025-02-15 |
1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone
1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone: A Comprehensive Overview
1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone (CAS No. 2293422-02-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated ketones and is characterized by its 2,3-dihydrobenzo[b][1,4]dioxin moiety, which imparts distinct chemical and biological properties.
The 2,3-dihydrobenzo[b][1,4]dioxin ring system is a key structural element in various bioactive molecules, including natural products and synthetic drugs. This ring system is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive scaffold for drug design. The presence of the fluorine atom in the 2-fluoroethanone moiety further modulates the physicochemical properties of the molecule, potentially improving its pharmacokinetic profile and target selectivity.
Recent studies have explored the biological activities of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its catalytic function and reducing disease progression.
In addition to its enzymatic inhibition properties, 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.
The pharmacokinetic profile of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone has also been studied to assess its suitability for drug development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life in animal models, which are essential characteristics for a drug candidate.
To further understand the mechanism of action of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone, molecular docking studies have been conducted. These studies provide insights into how the compound interacts with its target proteins at the molecular level. The results suggest that the fluorine atom plays a crucial role in stabilizing the binding interaction through favorable hydrogen bonding and hydrophobic interactions.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone in human subjects. Early-phase trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings are encouraging and warrant further investigation into its potential as a novel therapeutic agent.
In conclusion, 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone (CAS No. 2293422-02-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure and potential therapeutic applications make it an exciting candidate for further research and development in the field of medicinal chemistry.
2293422-02-1 (1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-fluoroethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)